Nbtgr Nbtgr
Brand Name: Vulcanchem
CAS No.: 13153-27-0
VCID: VC20955601
InChI: InChI=1S/C17H18N6O6S/c18-17-20-14-11(19-7-22(14)16-13(26)12(25)10(5-24)29-16)15(21-17)30-6-8-1-3-9(4-2-8)23(27)28/h1-4,7,10,12-13,16,24-26H,5-6H2,(H2,18,20,21)/t10-,12-,13-,16-/m1/s1
SMILES: C1=CC(=CC=C1CSC2=NC(=NC3=C2N=CN3C4C(C(C(O4)CO)O)O)N)[N+](=O)[O-]
Molecular Formula: C17H18N6O6S
Molecular Weight: 434.4 g/mol

Nbtgr

CAS No.: 13153-27-0

Cat. No.: VC20955601

Molecular Formula: C17H18N6O6S

Molecular Weight: 434.4 g/mol

* For research use only. Not for human or veterinary use.

Nbtgr - 13153-27-0

Specification

CAS No. 13153-27-0
Molecular Formula C17H18N6O6S
Molecular Weight 434.4 g/mol
IUPAC Name (2R,3R,4S,5R)-2-[2-amino-6-[(4-nitrophenyl)methylsulfanyl]purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
Standard InChI InChI=1S/C17H18N6O6S/c18-17-20-14-11(19-7-22(14)16-13(26)12(25)10(5-24)29-16)15(21-17)30-6-8-1-3-9(4-2-8)23(27)28/h1-4,7,10,12-13,16,24-26H,5-6H2,(H2,18,20,21)/t10-,12-,13-,16-/m1/s1
Standard InChI Key BRSNNJIJEZWSBU-XNIJJKJLSA-N
Isomeric SMILES C1=CC(=CC=C1CSC2=NC(=NC3=C2N=CN3[C@H]4[C@@H]([C@@H]([C@H](O4)CO)O)O)N)[N+](=O)[O-]
SMILES C1=CC(=CC=C1CSC2=NC(=NC3=C2N=CN3C4C(C(C(O4)CO)O)O)N)[N+](=O)[O-]
Canonical SMILES C1=CC(=CC=C1CSC2=NC(=NC3=C2N=CN3C4C(C(C(O4)CO)O)O)N)[N+](=O)[O-]

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